Copper-catalyzed crosscoupling of vinyl nitrenes and CF3-carbenes to synthesize CF3-2-azadienes†
Organic Chemistry Frontiers Pub Date: 2023-11-07 DOI: 10.1039/D3QO01537H
Abstract
A unique and efficient copper catalytic system has been established to synthesize fluorinated 2-azadienes from isoxazoles and CF3-N-tosylhydrazones via crosscoupling reactions of vinyl nitrenes with CF3-carbenes. A proposed reaction pathway involves the tandem cleavage of N–O/C–N bonds and formation of a C–N double bond. The developed method features a broad substrate scope, easy handling, step economy, and well-defined regio- and stereoselectivities.
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Journal Name：Organic Chemistry Frontiers
Research Products
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CAS no.: 113305-56-9
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CAS no.: 121080-96-4
